Cas no 898764-38-0 (1-(4-bromophenyl)-3,3-dimethylbutan-1-one)

• Product Name: 1-(4-bromophenyl)-3,3-dimethylbutan-1-one
• CAS No: 898764-38-0
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD03841089
• CID: 871996
• PubChem ID: 24723987
• Update Time: 2025-06-22

1-(4-bromophenyl)-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3,3-dimethylbutan-1-one
• 4'-BROMO-3,3-DIMETHYLBUTYROPHENONE
• Z385417460
• 898764-38-0
• SCHEMBL10021821
• MFCD03841089
• EN300-251343
• AKOS009339746
• DTXSID80642386

• MDL： MFCD03841089
• Inchi： 1S/C12H15BrO/c1-12(2,3)8-11(14)9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3
• InChI Key： RMSYXFAVKLWJDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 254.03100
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.06800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromophenyl)-3,3-dimethylbutan-1-one

1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One: A Comprehensive Overview

1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One, also known by its CAS number 898764-38-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and chemical synthesis. In this article, we will delve into the latest research findings, structural characteristics, and applications of this compound.

The molecular structure of 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One consists of a ketone group attached to a 4-bromophenyl ring and a dimethylbutanone moiety. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements in the study of CAS No 898764-38-0 involves its application in asymmetric catalysis. Researchers have successfully employed this compound as a chiral auxiliary in the synthesis of enantioselective compounds. This approach has significantly improved the efficiency and selectivity of certain organic reactions, paving the way for its use in large-scale pharmaceutical production.

In addition to its role in drug discovery, 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One has also found applications in material science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable porosity, making them ideal for gas storage and catalytic applications.

The environmental impact of CAS No 898764-38-0 has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and use.

Looking ahead, the future of 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One lies in exploring its potential as a building block for advanced materials and pharmaceuticals. Ongoing research is focused on optimizing its synthesis pathways to enhance yield and reduce costs. Furthermore, investigations into its pharmacokinetics and toxicity profiles are expected to provide valuable insights for its therapeutic applications.

In conclusion, CAS No 898764-38-0, or 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One, is a multifaceted compound with promising prospects across various scientific domains. Its unique properties and versatility make it an invaluable tool for researchers striving to push the boundaries of modern chemistry.